Cas no 219752-67-7 (Butanoic acid,2-amino-4-bromo-, methyl ester, (2R)-)
219752-67-7 structure
Product Name:Butanoic acid,2-amino-4-bromo-, methyl ester, (2R)-
CAS No:219752-67-7
MF:C5H10BrNO2
MW:196.042400836945
CID:243704
PubChem ID:1512644
Update Time:2025-04-19
Butanoic acid,2-amino-4-bromo-, methyl ester, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-amino-4-bromo-, methyl ester, (2R)-
- METHYL (R)-2-AMINO-4-BROMOBUTYRATE
- AKOS006277266
- 219752-67-7
- METHYL(R)-2-AMINO-4-BROMOBUTYRATE
- SCHEMBL22882565
-
- Inchi: 1S/C5H10BrNO2/c1-9-5(8)4(7)2-3-6/h4H,2-3,7H2,1H3/t4-/m1/s1
- InChI Key: HKPGHQPOZUTBJI-SCSAIBSYSA-N
- SMILES: BrCC[C@H](C(=O)OC)N
Computed Properties
- Exact Mass: 194.989
- Monoisotopic Mass: 194.989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 97
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 52.3Ų
Butanoic acid,2-amino-4-bromo-, methyl ester, (2R)- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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